Cas no 697739-09-6 (6-fluoro-1-methyl-1H-Indazol-4-amine)

• Product Name: 6-fluoro-1-methyl-1H-Indazol-4-amine
• CAS No: 697739-09-6
• MF: C₈H₈FN₃
• MW: 165.167624473572
• CID: 500842
• PubChem ID: 45090347
• Update Time: 2025-04-19

6-fluoro-1-methyl-1H-Indazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1-methyl-1H-indazol-4-amine
• ZJHJDCRZFKKCCD-UHFFFAOYSA-N
• SCHEMBL4718490
• 697739-09-6
• 1h-indazol-4-amine,6-fluoro-1-methyl-(9ci)
• 1H-Indazol-4-amine, 6-fluoro-1-methyl-
• 6-FLUORO-1-METHYLINDAZOL-4-AMINE
• 6-fluoro-1-methyl-1H-Indazol-4-amine

• Inchi： 1S/C8H8FN3/c1-12-8-3-5(9)2-7(10)6(8)4-11-12/h2-4H,10H2,1H3
• InChI Key： ZJHJDCRZFKKCCD-UHFFFAOYSA-N
• SMILES： FC1C=C(C2C=NN(C)C=2C=1)N

Computed Properties

• Exact Mass: 165.07034
• Monoisotopic Mass: 165.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 1

Experimental Properties

• Density: 1.39
• Boiling Point: 328℃
• Flash Point: 152℃
• PSA: 43.84